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Compound of Interest

Compound Name: Echimidine N-oxide

CAS No.: 41093-89-4

Cat. No.: B1141805

Get Quote

Introduction

Echimidine N-oxide is a naturally occurring pyrrolizidine alkaloid (PA) and the N-oxide form of

echimidine.[1] PAs are a large class of secondary metabolites found in numerous plant families,

notably Boraginaceae, Asteraceae, and Fabaceae.[2][3] Due to their potential hepatotoxic,

genotoxic, and carcinogenic properties, the presence of PAs and their N-oxides in the food

chain is a significant global food safety concern.[4][5] Regulatory bodies, such as the European

Food Safety Authority (EFSA), have identified Echimidine N-oxide as a key contaminant to

monitor in foodstuffs like honey, tea, herbal preparations, and milk.[6]

As a certified primary reference substance, Echimidine N-oxide is essential for the accurate

identification and quantification of this contaminant in various matrices.[7] Its use in

chromatographic techniques, particularly Liquid Chromatography-Tandem Mass Spectrometry

(LC-MS/MS), allows for sensitive and selective detection, ensuring consumer safety and

regulatory compliance.[8] These application notes provide detailed protocols for the use of

Echimidine N-oxide as a reference standard in the analysis of PAs in food and herbal

products.
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Physicochemical Properties of Echimidine N-oxide
Property Value

CAS Number 41093-89-4

Molecular Formula C₂₀H₃₁NO₈

Molecular Weight 413.46 g/mol

Appearance Powder

Storage
Store at -20°C for long-term stability (up to 24

months).[2]

Chromatographic Method Performance
The use of Echimidine N-oxide as a reference standard enables the validation of analytical

methods. The following table summarizes typical performance data for the quantification of

Echimidine N-oxide in various food matrices using Ultra-High-Performance Liquid

Chromatography-Tandem Mass Spectrometry (UHPLC-MS/MS).

Parameter Honey Matrix Milk Matrix Tea Matrix

Limit of Detection

(LOD)
0.015 - 0.75 µg/kg 0.005 - 0.054 µg/L 0.015 - 0.75 µg/kg

Limit of Quantification

(LOQ)
0.05 - 2.5 µg/kg 0.009 - 0.123 µg/L 0.05 - 2.5 µg/kg

Recovery 64.5 - 103.4% 65.2 - 112.2% 67.6 - 107.6%

Precision (RSD) < 15% < 15% < 15%

Data compiled from a validated multi-matrix UHPLC-MS/MS method.[4]

Mass Spectrometry Parameters
For targeted analysis using tandem mass spectrometry, specific precursor and product ion

transitions are monitored. The following table details the optimized Multiple Reaction Monitoring

(MRM) parameters for Echimidine N-oxide.
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Analyte
Precursor
Ion (m/z)

Product
Ion 1
(m/z)

Collision
Energy 1
(eV)

Product
Ion 2
(m/z)

Collision
Energy 2
(eV)

Decluster
ing
Potential
(V)

Echimidine

N-oxide
414.3 254.3 43 352.2 35 91

Parameters are for positive electrospray ionization (ESI+) mode.[1]

Experimental Protocols
Preparation of Standard Solutions
Objective: To prepare accurate stock and working standard solutions of Echimidine N-oxide
for calibration and spiking experiments.

Materials:

Echimidine N-oxide reference standard

Methanol or Acetonitrile (HPLC or LC-MS grade)

Deionized water

Volumetric flasks and pipettes

Procedure:

Primary Stock Solution (100 µg/mL):

1. Accurately weigh 1 mg of Echimidine N-oxide reference standard.

2. Transfer the powder to a 10 mL volumetric flask.

3. Dissolve and bring to volume with methanol or acetonitrile.[4][9] This solution should be

stored at -20°C.

Mixed Standard Working Solution (1 µg/mL):
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1. Pipette the appropriate volume of the Echimidine N-oxide primary stock solution (and

other PA standards if required) into a volumetric flask.

2. Dilute with a mixture of methanol and water (5:95, v/v) to the final volume.[4] This solution

should be freshly prepared.

Calibration Standards (0.05 - 100 µg/L):

1. Perform serial dilutions of the mixed standard working solution to prepare a series of

calibration standards at concentrations such as 0.05, 0.1, 0.5, 1, 5, 10, 50, and 100 µg/L.

[4]

2. For matrix-matched calibration, the final dilution step should be performed in a blank

matrix extract that has undergone the full sample preparation procedure.[9]

Sample Preparation Protocol for Honey, Milk, and Tea
Objective: To extract Echimidine N-oxide and other PAs from complex food matrices and

purify the extract for LC-MS/MS analysis.

Materials:

Homogenized sample (Honey, Milk, or Tea)

Extraction Solution: 2% formic acid in water[4] or 0.05 M sulfuric acid in 50% methanol[10]

Solid-Phase Extraction (SPE) Cartridges: Oasis MCX (Mixed-Mode Cation Exchange)[10]

SPE Conditioning Solvent: Methanol

SPE Equilibration Solvent: 2% formic acid in water

SPE Wash Solvent: 2% formic acid in water, followed by methanol

SPE Elution Solvent: 5% ammonia in methanol[3]

Centrifuge tubes (50 mL)

High-speed refrigerated centrifuge
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0.22 µm syringe filters (hydrophilic PTFE)

Procedure:

Extraction:

1. Weigh 1.0 g (± 0.1 g) of the homogenized sample into a 50 mL centrifuge tube.[4]

2. Add 10 mL of the extraction solution (2% formic acid in water).[4]

3. Shake vigorously for 15 minutes.

4. Centrifuge at 10,000 rpm for 10 minutes at 30°C.[4]

5. Collect the supernatant.

Solid-Phase Extraction (SPE) Cleanup:

1. Condition the Oasis MCX SPE cartridge with 5 mL of methanol, followed by 5 mL of 2%

formic acid in water. Do not allow the cartridge to dry.

2. Load the supernatant from the extraction step onto the SPE cartridge.

3. Wash the cartridge with 5 mL of 2% formic acid in water, followed by 5 mL of methanol.

4. Elute the target analytes (including Echimidine N-oxide) with 5 mL of 5% ammonia in

methanol.

Final Preparation:

1. Evaporate the eluate to dryness under a gentle stream of nitrogen.

2. Reconstitute the residue in a suitable volume (e.g., 1 mL) of the initial mobile phase (e.g.,

95:5 water:methanol with 0.1% formic acid).

3. Filter the reconstituted solution through a 0.22 µm syringe filter into an autosampler vial for

UHPLC-MS/MS analysis.[4]
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Workflow for PA Analysis

Sample Preparation

Solid-Phase Extraction (SPE)

Analysis

1. Homogenized Sample
(1g)

2. Add 10mL 2% Formic Acid
Shake & Centrifuge

3. Collect Supernatant

5. Load Supernatant

4. Condition MCX Cartridge
(Methanol & Acidic Water)

6. Wash Cartridge
(Acidic Water & Methanol)

7. Elute PAs
(5% Ammonia in Methanol)

8. Evaporate to Dryness

9. Reconstitute in Mobile Phase

10. UHPLC-MS/MS Analysis
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Mechanism of Acetylcholinesterase (AChE) Inhibition

Normal Synaptic Transmission With AChE Inhibitor (e.g., Echimidine N-oxide)

1. Acetylcholine (ACh)
 is released

2. ACh binds to
 postsynaptic receptors

3. AChE hydrolyzes ACh
 into Choline + Acetate

4. Signal is terminated

AChE Inhibitor
(Echimidine N-oxide)

3. AChE is inhibited

4. ACh accumulates
 in synaptic cleft

5. Prolonged signal
 transmission

2. ACh binds to
 postsynaptic receptors

AChE

1. Acetylcholine (ACh)
 is released

 blocks
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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